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Compound of Interest

Compound Name: Selenium trioxide

CAS No.: 13768-86-0

Cat. No.: B077119

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data available

for selenium trioxide (SeO₃). It is intended to be a valuable resource for professionals in

research and development who require accurate and detailed information on the

physicochemical properties of this compound. This document includes tabulated

thermodynamic data, detailed experimental methodologies for the determination of these

properties, and visualizations of key chemical processes and structures.

Thermodynamic Data of Selenium Trioxide
The thermodynamic properties of selenium trioxide are crucial for understanding its stability,

reactivity, and potential applications. The following tables summarize the key thermodynamic

data for the solid and gaseous phases of SeO₃ at standard conditions (298.15 K and 1 bar).

Table 1: Thermodynamic Data for Solid Selenium Trioxide (SeO₃(s))
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Thermodynamic
Property

Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH° -175.7 ± 4.2 kJ/mol

Standard Molar

Entropy
S° 113.8 ± 2.1 J/(mol·K)

Standard Molar Gibbs

Free Energy of

Formation

ΔfG° -123.0 ± 4.2 kJ/mol

Molar Heat Capacity

(at constant pressure)
C_p 94.6 J/(mol·K)

Table 2: Thermodynamic Data for Gaseous Selenium Trioxide (SeO₃(g))

Thermodynamic
Property

Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH° -73.6 ± 8.4 kJ/mol

Standard Molar

Entropy
S° 289.8 ± 1.3 J/(mol·K)

Standard Molar Gibbs

Free Energy of

Formation

ΔfG° -71.1 ± 8.4 kJ/mol

Molar Heat Capacity

(at constant pressure)
C_p 63.8 J/(mol·K)

Note: The data presented is compiled from various sources, including the NIST-JANAF

Thermochemical Tables and the "Chemical Thermodynamics of Selenium" report by the OECD

Nuclear Energy Agency.

Experimental Protocols
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The determination of the thermodynamic properties of selenium trioxide requires precise and

carefully controlled experimental procedures. Below are detailed methodologies for key

experiments.

Synthesis of Selenium Trioxide for Calorimetric Studies
A common method for the preparation of pure selenium trioxide for experimental studies is

the dehydration of anhydrous selenic acid.

Materials:

Anhydrous selenic acid (H₂SeO₄)

Phosphorus pentoxide (P₄O₁₀)

Glass reaction vessel with a condenser and a collection flask

Heating mantle with temperature control

Inert atmosphere (e.g., dry nitrogen or argon)

Procedure:

Anhydrous selenic acid is placed in the reaction vessel.

A stoichiometric excess of phosphorus pentoxide is added as the dehydrating agent.

The reaction vessel is placed in a heating mantle and connected to a condenser and a

collection flask, which is cooled to approximately 0°C.

The system is flushed with a dry, inert gas to prevent the hygroscopic SeO₃ from reacting

with atmospheric moisture.

The mixture is gently heated to 150-160°C.

Selenium trioxide sublimes and is collected as a white solid in the cooled collection flask.

The collected selenium trioxide is then purified by sublimation under vacuum.
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Determination of the Enthalpy of Formation by Oxide-
Melt Solution Calorimetry
The standard enthalpy of formation of solid selenium trioxide can be determined using high-

temperature oxide-melt solution calorimetry. This technique measures the heat of solution of

the compound in a molten oxide solvent.

Instrumentation:

High-temperature twin-cell microcalorimeter (e.g., Alex-Sys or a custom-built instrument)

Furnace capable of maintaining a stable temperature of around 975 K

Inert gas supply (e.g., argon)

Sample dropping mechanism

Procedure:

A molten salt solvent, typically 3Na₂O·4MoO₃, is equilibrated in the calorimeter at a constant

high temperature (e.g., 975 K).

A continuous flow of an inert gas is maintained over the melt.

A known mass of crystalline selenium trioxide is dropped from room temperature into the

molten solvent.

The heat flow associated with the dissolution of the sample is measured by the calorimeter.

To complete the thermochemical cycle, the enthalpies of solution of selenium and a suitable

oxidizing agent (to form the same final state in the melt) are also measured in separate

experiments.

By applying Hess's law to the measured heats of solution and the known enthalpies of

formation of the other components in the reaction cycle, the standard enthalpy of formation

of SeO₃(s) can be calculated.
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Visualizations of Chemical Processes and
Structures
The following diagrams, generated using the DOT language, illustrate key aspects of the

chemistry of selenium trioxide.

Reactants Products

Selenic Acid (H₂SeO₄) Selenium Trioxide (SeO₃)Dehydration (150-160°C)

Phosphorus Pentoxide (P₄O₁₀) Metaphosphoric Acid (HPO₃)Hydration

Click to download full resolution via product page

Caption: Synthesis of Selenium Trioxide from Selenic Acid.

Reactant

Products

Selenium Trioxide (SeO₃)

Selenium Dioxide (SeO₂)Decomposition (>180°C)

Oxygen (O₂)

 

Click to download full resolution via product page

Caption: Thermal Decomposition of Selenium Trioxide.[1]
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Caption: Structure of the Selenium Trioxide Tetramer in the Solid State.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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